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Compound of Interest

Compound Name: Reactive orange 13

Cat. No.: B1594569

Reactive Orange 13: A Comprehensive Technical
Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Molecular Formula: C24H15CIN7Naz010S3

Introduction

Reactive Orange 13, also known by its Colour Index name C.I. 18270, is a synthetic azo dye
belonging to the single azo class.[1] Primarily utilized in the textile industry for the dyeing and
printing of cellulosic fibers such as cotton and viscose, it also finds application on wool, silk,
and nylon.[2] Beyond its industrial use, Reactive Orange 13 has garnered attention in
research for its potential applications in microbiology and as a metal chelator.[3] This guide
provides a comprehensive overview of the technical data, experimental protocols, and potential
research applications of Reactive Orange 13, tailored for a scientific audience.

Physicochemical Properties

Reactive Orange 13 is an orange powder with good solubility in water.[4] A summary of its key
physicochemical properties is presented in the table below.
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Property Value Reference(s)
Molecular Formula C24H15CIN7NazO10S3 [5]
Molecular Weight 762.04 g/mol [5]
CAS Number 12225-85-3 [5]
Appearance Orange powder/granules [5]

e 150 g/L at 20°C; 160 g/L at
Solubility in Water E0°C [2][4]

Purity Min. 95% [3]

] ] ) Monomer peak: 513 nm; Dimer
UV-Vis Absorption Maxima )
peak: 492 nm; Multimer peak: [6]

(Amax)
380-450 nm

Synthesis

The manufacturing of Reactive Orange 13 involves a multi-step chemical synthesis process.
The general workflow is outlined below.

Synthesis Workflow
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General synthesis workflow for Reactive Orange 13.

Experimental Protocol: General Synthesis

The synthesis of Reactive Orange 13 involves four main stages as depicted in the workflow

diagram.[1]

» Diazotization: 2-Aminonaphthalene-1,5-disulfonic acid is diazotized using sodium nitrite in
the presence of a strong acid, typically hydrochloric acid, at low temperatures (0-5°C) to form

the corresponding diazonium salt.[7]

e Azo Coupling: The resulting diazonium salt is then coupled with 4-Hydroxy-7-
(methylamino)naphthalene-2-sulfonic acid under controlled pH and temperature conditions to

form the monoazo dye intermediate.[1]
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o Condensation: The azo dye intermediate is condensed with 2,4,6-trichloro-1,3,5-triazine
(cyanuric chloride). This reaction involves the nucleophilic substitution of one of the chlorine
atoms on the triazine ring by an amino group on the dye molecule.[1]

o Ammoniation: Finally, the resulting dichlorotriazinyl dye is treated with ammonia to replace
one of the remaining chlorine atoms with an amino group, yielding the final product,
Reactive Orange 13.[1]

Note: This is a generalized protocol based on available literature. Specific reaction conditions,
such as concentrations, reaction times, and purification methods, may vary and would require
optimization for laboratory or industrial-scale production.

Analytical Methods

The analysis of Reactive Orange 13 can be performed using various analytical techniques.

UV-Visible Spectroscopy

UV-Visible spectroscopy is a common method for the qualitative and quantitative analysis of
dyes. Reactive Orange 13 exhibits characteristic absorption peaks in the visible and ultraviolet
regions of the electromagnetic spectrum. In agueous solutions, it shows a monomer peak at
approximately 513 nm, a dimer peak around 492 nm, and a broader peak for multimers in the
range of 380-450 nm.[6] The relative intensities of these peaks can be influenced by the dye
concentration and the presence of organic solvents.[6]

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation, identification, and quantification of dyes and
their degradation products. A typical HPLC method for reactive dyes would involve a reverse-
phase column (e.g., C18) and a gradient elution using a mixture of an aqueous buffer (e.g.,
ammonium formate) and an organic solvent (e.g., acetonitrile).[1]

Research Applications

While primarily an industrial dye, Reactive Orange 13 has been noted for its utility in specific
research contexts.
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Detection of Bacterial Strains

Reactive Orange 13 can be used for the detection of certain bacterial strains, including
Legionella pneumophila and Pseudomonas aeruginosa.[3] The mechanism is believed to
involve the reaction of the dye with metal ions, leading to the formation of a precipitate that can
be detected by measuring changes in viscosity or turbidity.[3]

Generalized Protocol for Bacterial Detection:

Note: This is a representative protocol based on the general principles of using reactive dyes
for microbial detection. Specific optimization for Reactive Orange 13 and target bacteria would
be necessary.

e Preparation of Dye Solution: Prepare a stock solution of Reactive Orange 13 in sterile,
deionized water. The optimal concentration may need to be determined empirically.

o Bacterial Culture: Grow the bacterial strain of interest in a suitable liquid culture medium to a
desired cell density.

 Incubation: Add the Reactive Orange 13 solution to the bacterial culture. An uninoculated
culture medium with the dye should be used as a negative control.

o Observation: Incubate the cultures under appropriate conditions and observe for the
formation of a precipitate or a change in the turbidity of the medium over time.

e Quantification (Optional): Changes in turbidity can be quantified using a spectrophotometer
by measuring the optical density at a suitable wavelength (e.g., 600 nm).

Metal Chelation

Reactive Orange 13 acts as an effective metal chelator.[3] This property can be utilized in
kinetic studies of reactions involving metal ions, such as borohydride reduction reactions with
iron and other transition metals.[3] The chelating ability is likely due to the presence of multiple
nitrogen and oxygen atoms in the molecule that can coordinate with metal ions.

Biological Activity and Toxicology
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The biological activity and toxicological profile of Reactive Orange 13 are important
considerations for its handling and potential applications.

Enzymatic Degradation

Studies have shown that Reactive Orange 13 can be enzymatically degraded by certain
microorganisms. For instance, the bacterium Alcaligenes faecalis PMS-1 is capable of
decolorizing and degrading this dye under anoxic conditions.[1] This process involves the
induction of several enzymes, including Veratryl Alcohol Oxidase, Tyrosinase, and NADH-DCIP
reductase.[1] The degradation pathway leads to the formation of smaller, less colored
compounds such as naphthalene and 6-[(4-chloro-1,3,5-triazin-2-yl) amino]-2-iminonaphthalen-
1(2H)-one.[1]

Enzymatic Degradation Pathway by Alcaligenes faecalis PMS-1
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Proposed enzymatic degradation pathway of Reactive Orange 13.

Genotoxicity

While specific quantitative mutagenicity data for Reactive Orange 13 from standardized tests
like the Ames test were not found in the public domain during the literature search for this
guide, it is important to note that azo dyes as a class have been a subject of toxicological
concern. The reductive cleavage of the azo bond can lead to the formation of aromatic amines,
some of which are known to be mutagenic or carcinogenic.[8] Therefore, as with any reactive
chemical, appropriate safety precautions should be taken when handling Reactive Orange 13.
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Safety and Handling

Reactive Orange 13 should be handled with care in a laboratory setting. It is advisable to
consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and
disposal.

General Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

¢ Avoid inhalation of dust by working in a well-ventilated area or using a fume hood.
e Avoid contact with skin and eyes.

» Store in a cool, dry place away from incompatible materials.

Conclusion

Reactive Orange 13 is a versatile azo dye with established applications in the textile industry
and emerging potential in scientific research. Its utility in bacterial detection and as a metal
chelator, coupled with an understanding of its synthesis and degradation pathways, provides a
foundation for further investigation by researchers and scientists. While its toxicological profile
requires further clarification, particularly concerning genotoxicity, this guide provides a
comprehensive technical overview to support its informed use in a research and development
context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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